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Compound of Interest

Compound Name: 1-Methyl-1-propylhydrazine

Cat. No.: B15359852

This technical guide provides a comprehensive overview of the theoretical and experimental
knowledge of 1-Methyl-1-propylhydrazine, geared towards researchers, scientists, and
professionals in drug development.

Molecular and Physical Properties

1-Methyl-1-propylhydrazine is a substituted hydrazine derivative with the chemical formula
C4H12N2.[1][2] Its fundamental properties are summarized below, providing a foundational
understanding of its chemical identity and behavior.

Table 1: Physicochemical Properties of 1-Methyl-1-propylhydrazine

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b15359852?utm_src=pdf-interest
https://www.benchchem.com/product/b15359852?utm_src=pdf-body
https://www.benchchem.com/product/b15359852?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/1-Methyl-1-propylhydrazine
https://webbook.nist.gov/cgi/cbook.cgi?ID=C4986496&Units=SI&Mask=2681
https://www.benchchem.com/product/b15359852?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15359852?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source

Molecular Formula C4H12N2 PubChem[1], NIST[2]

Molecular Weight 88.15 g/mol PubChem[1], ChemicalBook

CAS Registry Number 4986-49-6 ChemicalBook[3], NIST[2]

IUPAC Name 1-methyl-1-propylhydrazine PubChem

Synonyms 1—Meth¥I—l—n—propyIhydrazine, SpectraBase[4], NIST[2]
Hydrazine, 1-methyl-1-propyl-

Boiling Point 103.2-103.7 °C (at 753 Torr) ChemicalBook][5]

Density 0.7986 g/cm3 ChemicalBook][5]

pKa 8.19 + 0.18 (Predicted) ChemicalBook[5]

Canonical SMILES CCCN(C)N PubChem[1]
JOFQXPUKJJQCPW-

InChl Key

UHFFFAOYSA-N

SpectraBase[4], NIST[2]

Theoretical and Computational Data

While extensive theoretical studies specifically on 1-Methyl-1-propylhydrazine are not widely

available in public literature, computational methods provide predicted properties that are

valuable for understanding its molecular characteristics.

Table 2: Computed Molecular Descriptors
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Descriptor Value Source

Exact Mass 88.100048 g/mol SpectraBase[4]
Topological Polar Surface Area  29.3 A2 PubChem (Computed)
Rotatable Bond Count 2 PubChem (Computed)
Hydrogen Bond Donor Count 1 PubChem (Computed)

Hydrogen Bond Acceptor
2 PubChem (Computed)
Count

Synthesis and Experimental Protocols

The synthesis of unsymmetrically substituted hydrazines like 1-Methyl-1-propylhydrazine can
be approached through various established organic chemistry methodologies. A common
strategy involves the N-alkylation of a hydrazine precursor. Below is a generalized protocol for
its synthesis.

Experimental Protocol: Synthesis of 1-Methyl-1-propylhydrazine via N-Alkylation

e Reaction Setup: A three-necked round-bottom flask is equipped with a magnetic stirrer, a
reflux condenser, and a dropping funnel under an inert atmosphere (e.g., nitrogen or argon).

o Reagents: Methylhydrazine is dissolved in a suitable aprotic solvent such as tetrahydrofuran
(THF) or acetonitrile.

o Alkylation: 1-Bromopropane (or another suitable propyl halide) is added dropwise to the
stirred solution at room temperature.

» Reaction Monitoring: The reaction progress is monitored by thin-layer chromatography (TLC)
or gas chromatography (GC) to determine the consumption of the starting materials.

e Workup: Upon completion, the reaction mixture is quenched with water, and the product is
extracted with an organic solvent like diethyl ether.

 Purification: The combined organic layers are dried over anhydrous sodium sulfate, filtered,
and the solvent is removed under reduced pressure. The crude product is then purified by
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fractional distillation to yield pure 1-Methyl-1-propylhydrazine.

Diagram 1: Generalized Synthesis Workflow

Generalized Synthesis of 1-Methyl-1-propylhydrazine
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A generalized workflow for the synthesis of 1-Methyl-1-propylhydrazine.
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Spectroscopic and Analytical Characterization

Characterization of 1-Methyl-1-propylhydrazine relies on standard analytical techniques to
confirm its structure and purity.

Experimental Protocol: Analytical Characterization

e Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is employed to determine the
purity of the synthesized compound and to confirm its molecular weight. The fragmentation
pattern in the mass spectrum provides structural information.[4]

» Nuclear Magnetic Resonance (NMR) Spectroscopy:

o H NMR spectroscopy is used to identify the chemical environment of the hydrogen atoms,
confirming the presence of methyl, propyl, and N-H protons.

o 13C NMR spectroscopy provides information about the carbon skeleton of the molecule.

« Infrared (IR) Spectroscopy: IR spectroscopy is utilized to identify the characteristic vibrational
frequencies of the functional groups, particularly the N-H and C-N bonds.

Diagram 2: Logical Workflow for Characterization

Characterization Workflow
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A logical workflow for the analytical characterization of 1-Methyl-1-propylhydrazine.

Reactivity and Potential Applications

Substituted hydrazines are known for their utility in organic synthesis and their potential
biological activities.

e Organic Synthesis: 1-Methyl-1-propylhydrazine can serve as a nucleophile and a building
block in the synthesis of more complex molecules, including heterocyclic compounds.

» Potential Biological Activity: While specific studies on this compound are limited, related
hydrazine derivatives have been investigated for a range of biological effects. For example,
some substituted hydrazines are known to act as monoamine oxidase inhibitors.[6] Further
research would be necessary to determine if 1-Methyl-1-propylhydrazine exhibits any
significant biological activity.

This guide provides a summary of the currently available information on 1-Methyl-1-
propylhydrazine. Further dedicated theoretical and experimental studies would be beneficial
to fully elucidate its properties and potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide on 1-Methyl-1-
propylhydrazine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15359852#theoretical-studies-on-1-methyl-1-
propylhydrazine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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